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Abstract
This document provides a comprehensive protocol for the preparation of Magon working

reagent for the quantitative determination of magnesium in various biological samples. Magon,

also known as Xylidyl Blue I, forms a colored complex with magnesium in an alkaline

environment, allowing for spectrophotometric quantification. The protocol details the

preparation of the reagent from individual chemical components, offering a cost-effective and

customizable alternative to commercial kits. This application note also includes a summary of

the quantitative parameters of the reagent, a detailed experimental protocol, and a workflow

diagram for clarity.

Introduction
Magnesium is a crucial divalent cation involved in numerous physiological processes, including

enzymatic reactions, signal transduction, and energy metabolism. Accurate quantification of

magnesium levels is therefore essential in various fields of research and drug development.

The Magon-based colorimetric assay is a widely used method for this purpose. The principle of

the assay is based on the specific reaction between Magon (Xylidyl Blue I) and magnesium

ions at an alkaline pH, which results in the formation of a purple-colored complex. The intensity

of this color is directly proportional to the magnesium concentration and can be measured
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using a spectrophotometer. To ensure accurate and reproducible results, the proper

preparation of the Magon working reagent is critical. This protocol provides a detailed, step-by-

step guide for preparing the reagent in a laboratory setting.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the preparation and use of

the Magon working reagent, compiled from various sources.
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Parameter Value Notes

Reagent Components

Magon (Xylidyl Blue I) 100 mg/L (in 95% Ethanol)

Based on the foundational

method by Burcar, et al.

(1964). Modern aqueous

formulations may use similar

concentrations dissolved in a

buffered solution.[1]

Buffer

TRIS

(tris(hydroxymethyl)aminometh

ane)

An alkaline buffer is required to

maintain the optimal pH for the

color reaction.

Buffer pH 10.7 - 11.2

The high pH is essential for the

formation of the Magon-

magnesium complex.

Calcium Chelator

EGTA (ethylene glycol-bis(β-

aminoethyl ether)-N,N,N',N'-

tetraacetic acid)

EGTA is used to prevent

interference from calcium ions,

which can also form a complex

with Magon.

Assay Parameters

Wavelength of Absorbance 505 nm - 660 nm

The optimal wavelength may

vary slightly depending on the

specific formulation of the

reagent and the

spectrophotometer used.

Storage and Stability

Storage Temperature 2-8°C

The prepared reagent should

be stored in a refrigerator to

maintain its stability.

Stability Up to 30 days When stored properly, the

working reagent is stable for

approximately one month.

Stability may vary depending
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on the specific formulation and

storage conditions.

Experimental Protocol
This protocol describes the preparation of a Magon working reagent from individual chemical

components.

Materials:

Magon (Xylidyl Blue I) powder

TRIS (tris(hydroxymethyl)aminomethane)

EGTA (ethylene glycol-bis(β-aminoethyl ether)-N,N,N',N'-tetraacetic acid)

95% Ethanol

Deionized water

Hydrochloric acid (HCl) or Sodium hydroxide (NaOH) for pH adjustment

Volumetric flasks

Beakers

Magnetic stirrer and stir bar

pH meter

Filter paper

Procedure:

Part 1: Preparation of Magon Stock Solution (Ethanolic)

Weigh 100 mg of Magon (Xylidyl Blue I) powder and transfer it to a 1-liter volumetric flask.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1580808?utm_src=pdf-body
https://www.benchchem.com/product/b1580808?utm_src=pdf-body
https://www.benchchem.com/product/b1580808?utm_src=pdf-body
https://www.benchchem.com/product/b1580808?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add approximately 500 ml of 95% ethanol to the flask.

Gently warm the mixture while stirring on a magnetic stirrer to facilitate the dissolution of the

Magon powder.

Once the powder is completely dissolved, allow the solution to cool to room temperature.

Bring the final volume to 1 liter with 95% ethanol.

Filter the solution through Whatman No. 1 filter paper, or an equivalent, to remove any

undissolved particles.[1]

Store the Magon stock solution in a tightly sealed, light-protected container at 2-8°C.

Part 2: Preparation of Buffered EGTA Solution

Prepare a TRIS buffer solution at the desired concentration (e.g., 0.1 M) by dissolving the

appropriate amount of TRIS in deionized water.

Add EGTA to the TRIS buffer to achieve the desired final concentration (e.g., 0.1 mM). The

exact concentration may need to be optimized for the specific sample type to effectively

chelate interfering calcium ions.

Adjust the pH of the solution to between 10.7 and 11.2 using HCl or NaOH while

continuously monitoring with a pH meter.

Bring the solution to the final desired volume with deionized water.

Part 3: Preparation of the Final Magon Working Reagent (Aqueous Formulation - Alternative to

Ethanolic)

Note: Many modern applications utilize an aqueous-based working reagent. The following is a

general procedure based on components found in commercial kits. The exact concentrations

may require optimization.

In a volumetric flask, combine the prepared TRIS buffer (pH 10.7-11.2) containing EGTA.
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Slowly add the Magon (Xylidyl Blue I) powder to the buffered solution while stirring

continuously to achieve a final concentration similar to the ethanolic preparation (e.g.,

approximately 0.1 to 0.15 mmol/L). Gentle warming may be necessary to aid dissolution.

If required by the specific protocol, add a surfactant at this stage.

Once all components are fully dissolved, bring the solution to the final volume with the

buffered EGTA solution.

Filter the final working reagent to remove any particulates.

Store the Magon working reagent in a well-sealed and light-protected container at 2-8°C.

Diagrams
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Part 1: Magon Stock Solution (Ethanolic) Part 2: Buffered EGTA Solution Part 3: Final Working Reagent (Aqueous - Alternative)

Weigh 100 mg Magon Powder

Dissolve in 500 ml 95% Ethanol with gentle warming and stirring

Cool to Room Temperature

Bring to 1 L with 95% Ethanol

Filter to remove particulates

Store at 2-8°C (Light-protected)

Prepare TRIS Buffer

Add EGTA to TRIS Buffer

Adjust pH to 10.7 - 11.2

Bring to Final Volume

Combine Buffered EGTA and Magon Powder

Dissolve completely (gentle warming may be needed)

Add Surfactant (if required)

Bring to Final Volume

Filter Final Reagent

Store at 2-8°C (Light-protected)

Click to download full resolution via product page

Caption: Experimental workflow for preparing Magon working reagent.

Conclusion
This document provides a detailed protocol for the preparation of Magon working reagent for

the spectrophotometric determination of magnesium. By following this protocol, researchers

can prepare a reliable and cost-effective reagent for their experimental needs. It is important to

note that optimization of the reagent composition, particularly the concentration of the calcium

chelator, may be necessary depending on the specific characteristics of the samples being
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analyzed. Adherence to good laboratory practices and proper storage conditions are essential

for ensuring the quality and stability of the prepared reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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